Cas no 1802375-99-0 (5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-amine hydrochloride)

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-amine hydrochloride structure
1802375-99-0 structure
Product Name:5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-amine hydrochloride
CAS No:1802375-99-0
MF:C9H16BClN2O2S
MW:262.564539909363
MDL:MFCD22887392
CID:4615243
PubChem ID:121237350
Update Time:2024-11-01

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-amine hydrochloride
    • 2-aminothiazole-5-boronic acid pinacol ester hcl
    • P11355
    • 2-Amino-1,3-thiazol-5-boronic acid pinacol ester HCl
    • 2-Aminothiazole-5-boronic acid pinacol ester hydrochloride
    • 2-Aminothiazole-5-boronic acid pinacol ester-HCl
    • CS-0050772
    • AKOS037644328
    • AS-50893
    • C9H16BClN2O2S
    • DB-100056
    • 1802375-99-0
    • MFCD22887392
    • MDL: MFCD22887392
    • Inchi: 1S/C9H15BN2O2S.ClH/c1-8(2)9(3,4)14-10(13-8)6-5-12-7(11)15-6;/h5H,1-4H3,(H2,11,12);1H
    • InChI Key: POKZSJPFAJMPIK-UHFFFAOYSA-N
    • SMILES: Cl.S1C(N)=NC=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

  • Exact Mass: 262.0714068g/mol
  • Monoisotopic Mass: 262.0714068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 247
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85.6

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazol-2-amine hydrochloride Pricemore >>

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